1-(2-chlorobenzyl)-N-methyl-N-[4-(4-morpholinyl)butyl]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-N-methyl-N-(4-morpholin-4-ylbutyl)triazole-4-carboxamide
• InChI: InChI=1S/C19H26ClN5O2/c1-23(8-4-5-9-24-10-12-27-13-11-24)19(26)18-15-25(22-21-18)14-16-6-2-3-7-17(16)20/h2-3,6-7,15H,4-5,8-14H2,1H3
• InChI Key: QHTNJUDRWOLUAB-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCCN1CCOCC1)C(=O)C2=CN(N=N2)CC3=CC=CC=C3Cl
• Molecular Formula: C19H26ClN5O2
• Molecular Weight: 391.9 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present. The molecular formula shows the number and type of atoms, while the structural formula shows the arrangement of atoms.

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that transform starting materials into the desired product. The choice of reactions depends on the functional groups present in the starting materials and the desired product.

Molecular Structure Analysis

Molecular structure analysis often involves techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in a molecule and the types of bonds present.

Chemical Reactions Analysis

The analysis of chemical reactions involves studying the changes that occur when a compound undergoes a reaction. This can include changes in the functional groups, the formation of new bonds, and the breaking of old ones.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. These properties can be determined through various experimental techniques.

Mechanism of Action

The mechanism of action describes how a compound interacts with biological systems. This is particularly relevant for drugs and can involve interactions with specific proteins or other molecules in the body.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through toxicology studies. This can include studying the compound’s effects on cells or organisms, and determining its LD50 (the lethal dose that kills 50% of a test population).

Future Directions

Future directions could involve further studies to better understand the compound’s properties or potential applications. This could include more detailed toxicology studies, testing the compound’s efficacy as a drug, or exploring its use in materials science.